Cas no 1538954-86-7 (1-(3-methoxyphenyl)methyl-1H-1,2,3-triazol-4-amine)

• Product Name: 1-(3-methoxyphenyl)methyl-1H-1,2,3-triazol-4-amine
• CAS No: 1538954-86-7
• MF: C₁₀H₁₂N₄O
• MW: 204.228481292725
• CID: 6288814
• PubChem ID: 79529465
• Update Time: 2025-05-20

1-(3-methoxyphenyl)methyl-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxyphenyl)methyl-1H-1,2,3-triazol-4-amine
• 1-(3-Methoxybenzyl)-1h-1,2,3-triazol-4-amine
• AKOS018085167
• CS-0284351
• 1-[(3-methoxyphenyl)methyl]-1H-1,2,3-triazol-4-amine
• 1538954-86-7
• EN300-1113572

• Inchi： 1S/C10H12N4O/c1-15-9-4-2-3-8(5-9)6-14-7-10(11)12-13-14/h2-5,7H,6,11H2,1H3
• InChI Key： AZXNGCBPAWJTRS-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)CN1C=C(N)N=N1

Computed Properties

• Exact Mass: 204.10111102g/mol
• Monoisotopic Mass: 204.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66Ų

Additional information on 1-(3-methoxyphenyl)methyl-1H-1,2,3-triazol-4-amine

1-(3-Methoxyphenyl)methyl-1H-1,2,3-Triazol-4-Amine (CAS No. 1538954-86-7)

The compound 1-(3-methoxyphenyl)methyl-1H-1,2,3-triazol-4-amine (CAS No. 1538954-86-7) is a highly versatile and intriguing molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and functional groups, which make it a valuable building block in organic synthesis and drug discovery. Recent studies have highlighted its potential in advanced materials development, particularly in the realm of coordination polymers and metallo-supramolecular architectures.

Chemical Structure and Properties

The molecule consists of a triazole ring fused with an amine group and a methoxy-substituted phenyl moiety. The triazole ring is a five-membered heterocycle containing two nitrogen atoms, which imparts significant stability and reactivity to the compound. The methoxyphenyl group introduces electronic diversity and enhances the molecule's solubility in organic solvents. These properties make it an ideal candidate for exploring supramolecular interactions and hydrogen bonding networks.

Recent research has focused on the synthesis of this compound through efficient methodologies such as click chemistry. The use of copper-catalyzed azide–alkyne cycloaddition (CuAAC) has been particularly effective in constructing the triazole core with high yield and precision. This approach not only simplifies the synthesis process but also opens avenues for large-scale production of the compound for industrial applications.

Applications in Materials Science

One of the most promising applications of 1-(3-methoxyphenyl)methyl-1H-1,2,3-triazol-4-amine lies in its ability to act as a ligand in metallo-supramolecular systems. The nitrogen atoms in the triazole ring can coordinate with metal ions such as copper(II), nickel(II), and zinc(II), enabling the formation of extended networks with tunable properties. These networks have potential applications in sensing, catalysis, and energy storage.

For instance, recent studies have demonstrated that this compound can form highly stable coordination polymers with copper ions. These polymers exhibit excellent mechanical strength and thermal stability, making them suitable candidates for high-performance materials in extreme environments.

Role in Drug Discovery

In addition to its role in materials science, 1-(3-methoxyphenyl)methyl-1H-1,2,3-triazol-4-amine has shown promise in drug discovery efforts. The triazole moiety is known for its ability to modulate biological activity through hydrogen bonding interactions with target proteins. The methoxyphenyl group further enhances bioavailability by improving lipophilicity without compromising solubility.

Preliminary pharmacological studies suggest that this compound may exhibit anti-inflammatory and antioxidant properties. These findings have sparked interest among researchers exploring its potential as a lead compound for developing novel therapeutic agents.

Synthesis and Optimization

The synthesis of 1-(3-methoxyphenyl)methyl-1H-1,2,3-triazol-4-amine involves a multi-step process that begins with the preparation of the methoxyphenyl derivative followed by click chemistry to introduce the triazole ring. Recent advancements have focused on optimizing reaction conditions to improve yield and purity while minimizing environmental impact.

Green chemistry approaches such as solvent-free reactions or the use of biodegradable catalysts are being explored to make the synthesis more sustainable. These efforts align with global trends toward environmentally friendly chemical processes.

Future Directions

The future of 1-(3-methoxyphenyl)methyl-1H-1,2,3-triazol-4-amine lies in expanding its application beyond current boundaries. Researchers are investigating its potential as a precursor for more complex molecular architectures or as a component in hybrid materials combining organic and inorganic elements.

Predictive modeling using computational chemistry tools is also being employed to explore uncharted territories of this compound's reactivity and functionality. Such studies could unlock new pathways for its utilization across diverse scientific domains.

Conclusion